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A Comparative Guide to the Properties of Antimony (Sb) and Phosphorus (P)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the key chemical and physical properties of

Antimony (Sb) and Phosphorus (P). Both elements belong to Group 15 of the periodic table,

also known as the pnictogens, and share some similarities in their valence electron

configuration. However, their distinct positions in the periodic table—Phosphorus in Period 3

and Antimony in Period 5—give rise to significant differences in their atomic, physical, and

chemical characteristics. This guide summarizes these properties in clearly structured tables

and provides a visual representation of their periodic trends.

I. Periodic Table and Atomic Properties
Antimony and Phosphorus are both located in Group 15, which dictates their common valence

of 5.[1][2] However, Antimony's position in Period 5 means it has more electron shells than

Phosphorus, which is in Period 3.[1][2] This difference in atomic structure is the primary reason

for the observed trends in their properties.
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Property Antimony (Sb) Phosphorus (P)

Atomic Number 51[1] 15[3]

Atomic Mass (u) 121.76[1] 30.974[2]

Period 5[1] 3[2]

Group 15[1] 15[2]

Block p-block[1] p-block[2]

Electron Configuration [Kr] 4d¹⁰ 5s² 5p³[1] [Ne] 3s² 3p³[3]

Valence Electrons 5[1] 5[3]

Atomic Radius (pm) 206 (van der Waals)[1] 180 (van der Waals)[2]

First Ionization Energy (kJ/mol) 834[4] 1011.8[5]

Electronegativity (Pauling

Scale)
2.05[6] 2.19[5]

II. Physical Properties
The physical properties of Antimony and Phosphorus highlight the transition from nonmetallic to

metalloid character down Group 15. Phosphorus exists in several allotropic forms, with white

and red phosphorus being the most common.[7][8] Antimony is a metalloid, exhibiting

properties of both metals and nonmetals.[9][10]
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Property Antimony (Sb) Phosphorus (P)

State at 20°C Solid[11] Solid[12]

Appearance Silvery-gray metallic luster[1]
Waxy white or yellow, red,

violet, black[2]

Density (g/cm³) 6.697[13]
1.823 (white), 2.34 (red), 2.69

(black)[14]

Melting Point (°C) 630.6[1] 44.15 (white)[12]

Boiling Point (°C) 1635[1] 280.5 (white)[12]

Allotropes
Metallic, explosive, black,

yellow[13]
White, red, black, violet[14]

Electrical Conductivity Poor conductor[9] Poor conductor[12]

Thermal Conductivity (W/m·K) 18.6[15] 0.236[16]

III. Chemical Properties
The chemical reactivity of Antimony and Phosphorus also differs significantly. Phosphorus is

highly reactive, especially the white allotrope, which can ignite spontaneously in air.[7][17]

Antimony is more stable in air at room temperature but will react with oxygen when heated.[6]

Both elements can exhibit multiple oxidation states, with +3 and +5 being the most common.[3]

[9]
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Property Antimony (Sb) Phosphorus (P)

Common Oxidation States -3, +3, +5[9] -3, +3, +5[3]

Reactivity with Air

Stable at room temperature;

oxidizes upon heating to form

Sb₂O₃.[6]

White phosphorus ignites

spontaneously in air at about

30°C; red phosphorus is more

stable but ignites upon

heating.[7][17]

Reactivity with Acids

Does not react with non-

oxidizing acids; dissolves in

hot oxidizing acids.[1][18]

Reacts with oxidizing acids.

Oxide Type Amphoteric[6] Acidic

Experimental Protocols
The data presented in this guide are determined through a variety of established experimental

techniques:

Atomic and Physical Properties: Techniques such as X-ray crystallography are used to

determine atomic radius and crystal structure. Molar mass is determined by mass

spectrometry. Melting and boiling points are measured using calorimetry and other thermal

analysis methods. Density is typically calculated from the mass and volume of a sample.

Ionization Energy and Electronegativity: Ionization energies are measured through

techniques like photoelectron spectroscopy. Electronegativity is a calculated value, most

commonly using the Pauling or Mulliken scales, which are based on bond energies and

ionization energies/electron affinities, respectively.

Chemical Reactivity: Reactivity is assessed through controlled experiments where the

element is exposed to various reagents (e.g., air, water, acids) under specific conditions

(e.g., temperature, pressure), and the products are analyzed using techniques like

spectroscopy and chromatography.
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The following diagram illustrates the relationship between the periodic table position of

Antimony and Phosphorus and the resulting trends in their key atomic properties.

Group 15 Elements

Property Trends (Top to Bottom)
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Caption: Periodic trends for Phosphorus and Antimony in Group 15.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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